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Compound of Interest

Compound Name: Sulfo-LC-SPDP

CAS No.: 150244-18-1

Cat. No.: B3181896

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the use of Sulfosuccinimidyl 6-(3'-[2-pyridyldithio]-

propionamido)hexanoate (Sulfo-LC-SPDP) in protein-protein conjugation. Sulfo-LC-SPDP is a

water-soluble, heterobifunctional crosslinker that is widely used to create cleavable disulfide

linkages between two proteins. Its properties make it a valuable tool in various applications,

including the development of antibody-drug conjugates (ADCs), immunoassays, and studies of

protein-protein interactions.[1][2][3]

Introduction to Sulfo-LC-SPDP
Sulfo-LC-SPDP is a versatile crosslinking reagent with two distinct reactive groups connected

by a long-chain spacer arm of 15.7 Å.[4][5]

N-hydroxysulfosuccinimide (Sulfo-NHS) Ester: This group reacts specifically with primary

amines (-NH2), such as the side chain of lysine residues, to form stable amide bonds.[5][6]

The reaction is most efficient at a pH range of 7 to 8.[6][7] The inclusion of the sulfo group

makes the reagent water-soluble, allowing for direct addition to aqueous reaction mixtures
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without the need for organic solvents.[6][8] This is particularly advantageous for maintaining

the native structure and function of proteins.[9]

Pyridyldithiol Group: This group reacts with sulfhydryl (-SH) groups, found in cysteine

residues, to form a disulfide bond.[6][10] This reaction releases a byproduct, pyridine-2-

thione, which can be quantified by measuring its absorbance at 343 nm to monitor the

progress of the conjugation reaction.[4][5][6]

The disulfide bond formed within the spacer arm is cleavable by reducing agents such as

dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), allowing for the separation of the

conjugated proteins when desired.[6]

Chemical Properties and Specifications
A summary of the key properties of Sulfo-LC-SPDP is provided in the table below.

Property Value Reference

Full Chemical Name

Sulfosuccinimidyl 6-(3'-[2-

pyridyldithio]-

propionamido)hexanoate

[8]

Molecular Weight 527.57 g/mol [4]

Spacer Arm Length 15.7 Å [4][5]

Reactive Groups
Sulfo-NHS Ester,

Pyridyldisulfide
[4]

Reactivity
Primary Amines (-NH2),

Sulfhydryls (-SH)
[4]

Solubility Water Soluble [5][6]

Cleavability
Cleavable by reducing agents

(e.g., DTT, TCEP)
[6]

Storage -20°C, protected from moisture [4]
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This section outlines two primary protocols for protein-protein conjugation using Sulfo-LC-
SPDP:

Conjugation of a protein with primary amines to a protein containing sulfhydryl groups.

Conjugation of two proteins that both contain primary amines but lack free sulfhydryl groups.

Protocol 1: Conjugation of an Amine-Containing Protein
to a Sulfhydryl-Containing Protein
This protocol is applicable when one of your proteins of interest (Protein A) has accessible

primary amines (lysine residues) and the other (Protein B) has at least one free sulfhydryl

group (cysteine residue).

Sulfo-LC-SPDP

Protein A (containing primary amines)

Protein B (containing free sulfhydryls)

Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, 1 mM EDTA, pH 7.2-8.0[6]

Desalting columns (e.g., Sephadex G-25)

Ultrapure water

Spectrophotometer
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Step 1: Modification of Protein A

Step 2: Purification

Step 3: Conjugation

Step 4: (Optional) Cleavage

Dissolve Protein A in Reaction Buffer Prepare fresh Sulfo-LC-SPDP solution Add Sulfo-LC-SPDP to Protein A Incubate for 30-60 min at room temperature Remove excess Sulfo-LC-SPDP via desalting column

Collect pyridyldithiol-activated Protein A Mix activated Protein A with Protein B

Dissolve Protein B in Reaction Buffer

Incubate for 8-16 hours at room temperature Add 50 mM DTT or TCEP

Incubate for 1-2 hours at room temperature

Click to download full resolution via product page

Figure 1. Experimental workflow for conjugating an amine-containing protein to a sulfhydryl-
containing protein.

Preparation of Reagents:

Allow the vial of Sulfo-LC-SPDP to equilibrate to room temperature before opening to

prevent moisture condensation.

Immediately before use, prepare a 20-25 mM solution of Sulfo-LC-SPDP in ultrapure

water. For example, dissolve 6.6 mg in 500 µL of water for a 25 mM solution.

Modification of Protein A (Amine-containing):

Dissolve Protein A in the Reaction Buffer at a concentration of 1-5 mg/mL.

Add the freshly prepared Sulfo-LC-SPDP solution to the Protein A solution. A molar ratio

of 20:1 (crosslinker:protein) is a common starting point, but the optimal ratio should be
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determined empirically.

Incubate the reaction for 30-60 minutes at room temperature.[6]

Purification of Modified Protein A:

Remove unreacted Sulfo-LC-SPDP and the NHS byproduct by passing the reaction

mixture through a desalting column equilibrated with the Reaction Buffer.

Collect the fractions containing the pyridyldithiol-activated Protein A.

Conjugation to Protein B (Sulfhydryl-containing):

Dissolve Protein B in the Reaction Buffer.

Mix the purified, activated Protein A with Protein B. A 1:1 molar ratio is a good starting

point.

Incubate the conjugation reaction for 8-16 hours at room temperature or overnight at 4°C.

[7]

Monitoring the Reaction (Optional):

The release of pyridine-2-thione can be measured at 343 nm (molar extinction coefficient ≈

8,080 M⁻¹cm⁻¹) to quantify the degree of sulfhydryl reaction.[6][8]

Cleavage of the Disulfide Bond (Optional):

To cleave the conjugate, add a reducing agent such as 50 mM DTT or TCEP and incubate

for 1-2 hours at room temperature.

Protocol 2: Conjugation of Two Amine-Containing
Proteins
This protocol is for when both proteins (Protein A and Protein B) have primary amines but lack

free sulfhydryl groups. This involves modifying both proteins with Sulfo-LC-SPDP, then

reducing the pyridyldithiol group on one protein to generate a free sulfhydryl, which can then

react with the activated second protein.[6]
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All materials from Protocol 1

Reducing Agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

Acetate Buffer (for reduction step, to avoid reducing native disulfides): 100 mM sodium

acetate, pH 4.5-5.5
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Step 1: Modification of Both Proteins

Step 2: Generation of Sulfhydryl Groups

Step 3: Conjugation

Separately modify Protein A and Protein B
with Sulfo-LC-SPDP (as in Protocol 1)

Purify both modified proteins
using desalting columns

Select one modified protein (e.g., Protein A)

Add 50 mM DTT to modified Protein A

Incubate for 30 minutes at room temperature

Remove DTT using a desalting column

Mix sulfhydryl-containing Protein A
with pyridyldithiol-activated Protein B Incubate for 8-16 hours at room temperature
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Step 1: Amine Reaction

Step 2: Sulfhydryl Reaction

Protein A
(with -NH2)

Activated Protein A
(with pyridyldithiol)

+ Sulfo-LC-SPDP

Sulfo-LC-SPDP

Sulfo-NHS- Sulfo-NHS

Protein A-S-S-Protein B
(Conjugate)

Protein B
(with -SH)

+ Activated Protein A
Pyridine-2-thione

- Pyridine-2-thione

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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